Cas no 299172-62-6 ((2S,3R,4E)-2-TERT-BUTYLOXYCARBONYLAMINO-1-TRIPHENYLMETHYLOXY-4-OCTADECEN-2-OL)

• Product Name: (2S,3R,4E)-2-TERT-BUTYLOXYCARBONYLAMINO-1-TRIPHENYLMETHYLOXY-4-OCTADECEN-2-OL
• CAS No: 299172-62-6
• MF: C₄₂H₅₉NO₄
• MW: 641.922172784805
• CID: 852832
• Update Time: 2026-04-29

(2S,3R,4E)-2-TERT-BUTYLOXYCARBONYLAMINO-1-TRIPHENYLMETHYLOXY-4-OCTADECEN-2-OL Chemical and Physical Properties

Names and Identifiers

• (2S,3R,4E)-2-TERT-BUTYLOXYCARBONYLAMINO-1-TRIPHENYLMETHYLOXY-4-OCTADECEN-2-OL
• [(1S,2R,3E)-2-Hydroxy-1-[(triphenylMethoxy)Methyl]-3-heptadecenyl]carbaMic Acid 1,1-DiMethylethyl Ester
• (+)- tert-butyl {(1S,2R,3E)-2-Hydroxy-1-[(trityloxy)methyl]heptadec-3-en-1-yl}carbamate

Computed Properties

• Exact Mass: 641.44400

Experimental Properties

• PSA: 67.79000
• LogP: 10.89750

Additional information on (2S,3R,4E)-2-TERT-BUTYLOXYCARBONYLAMINO-1-TRIPHENYLMETHYLOXY-4-OCTADECEN-2-OL

Compound CAS No 299172-62-6: (2S,3R,4E)-2-TERT-BUTYLOXYCARBONYLAMINO-1-TRIPHENYLMETHYLOXY-4-OCTADECEN-2-OL

The compound with CAS No 299172-62-6, named as (2S,3R,4E)-2-TERT-BUTYLOXYCARBONYLAMINO-1-TRIPHENYLMETHYLOXY-4-OCTADECEN-2-OL, is a highly specialized organic molecule with significant potential in advanced chemical research and applications. This compound is characterized by its complex stereochemistry and functional groups, making it a valuable subject in the fields of organic synthesis, medicinal chemistry, and materials science.

The tert-butoxycarbonylamino group attached to the molecule plays a crucial role in stabilizing the amino functionality during synthetic processes. This protective group is widely used in peptide synthesis and other organic transformations due to its ease of installation and removal under specific conditions. The triphenylmethoxy group further enhances the molecule's stability and reactivity, providing a versatile platform for further chemical modifications.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The (2S,3R,4E) stereochemistry of this compound is particularly interesting as it may influence its pharmacokinetic properties and bioavailability. Researchers have explored the use of similar molecules in designing novel therapeutics targeting specific biological pathways, such as enzyme inhibition or receptor modulation.

The 4-octadecen chain introduces significant hydrophobicity to the molecule, which can be advantageous in lipid-based drug delivery systems or in creating amphiphilic structures for nanotechnology applications. This feature has been leveraged in recent advancements in drug delivery systems, where such molecules serve as emulsifiers or stabilizers for nanoparticles.

From a synthetic perspective, the construction of this compound involves multi-step reactions requiring precise control over stereochemistry and functional group compatibility. Techniques such as stereoselective catalysis and protecting group strategies are employed to achieve the desired molecular architecture. The use of triphenylmethoxy as a directing group has been shown to facilitate key transformations in asymmetric synthesis.

In terms of applications, this compound has shown promise in both academic and industrial settings. Its role as an intermediate in peptide synthesis has been well-documented, with researchers utilizing its stability under harsh reaction conditions to build larger biomolecules. Additionally, its unique combination of functional groups makes it a candidate for exploring new chemical reactions and catalytic cycles.

Recent breakthroughs in computational chemistry have enabled detailed modeling of this compound's interactions within biological systems. Advanced molecular dynamics simulations have provided insights into its conformational flexibility and binding affinities to target proteins. These studies underscore the potential of this compound as a lead molecule in drug discovery programs targeting various therapeutic areas.

The integration of green chemistry principles into the synthesis of this compound has also been an area of focus. Efforts to develop more sustainable routes for constructing such molecules are ongoing, with researchers exploring catalyst recycling strategies and minimizing waste generation during the synthetic process.

In conclusion, the compound (2S,3R,4E)-2-TERT-BUTYLOXYCARBONYLAMINO-1-TRIPHENYLMETHYLOXY-4-OCTADECEN-2-OL represents a fascinating intersection of organic chemistry's complexity and practical applications. Its unique structure and functional groups make it a valuable tool for advancing research across multiple disciplines. As scientific understanding continues to evolve, this compound will undoubtedly play a pivotal role in shaping future innovations in chemistry and beyond.